Cas no 36764-00-8 (Pentanamide, 4-hydroxy-N,N,2,4-tetramethyl-)

36764-00-8 structure
Product name:Pentanamide, 4-hydroxy-N,N,2,4-tetramethyl-
Pentanamide, 4-hydroxy-N,N,2,4-tetramethyl- Chemical and Physical Properties
Names and Identifiers
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- Pentanamide, 4-hydroxy-N,N,2,4-tetramethyl-
- DB-113344
- 36764-00-8
-
- Inchi: InChI=1S/C9H19NO2/c1-7(6-9(2,3)12)8(11)10(4)5/h7,12H,6H2,1-5H3
- InChI Key: HIAAPLWOLIYKMN-UHFFFAOYSA-N
- SMILES: CC(CC(C)(C)O)C(=O)N(C)C
Computed Properties
- Exact Mass: 173.14167
- Monoisotopic Mass: 173.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54
Pentanamide, 4-hydroxy-N,N,2,4-tetramethyl- Related Literature
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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